Cas no 147440-65-1 (3H-1,2,4-Triazol-3-one,4-amino-5-[(4-chlorophenyl)methyl]-2,4-dihydro-)

• Product Name: 3H-1,2,4-Triazol-3-one,4-amino-5-[(4-chlorophenyl)methyl]-2,4-dihydro-
• CAS No: 147440-65-1
• MF: C₉H₉ClN₄O
• MW: 224.646960020065
• CID: 1318543
• Update Time: 2024-08-18

3H-1,2,4-Triazol-3-one,4-amino-5-[(4-chlorophenyl)methyl]-2,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one,4-amino-5-[(4-chlorophenyl)methyl]-2,4-dihydro-
• 3H-1,2,4-Triazol-3-one, 4-amino-5-[(4-chlorophenyl)methyl]-2,4-dihydro-

• Inchi： 1S/C9H9ClN4O/c10-7-3-1-6(2-4-7)5-8-12-13-9(15)14(8)11/h1-4H,5,11H2,(H,13,15)
• InChI Key： MMGCFXABPOMXGC-UHFFFAOYSA-N
• SMILES： N1=C(CC2=CC=C(Cl)C=C2)N(N)C(=O)N1

Computed Properties

• Exact Mass: 224.04667
• Monoisotopic Mass: 224.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• Melting Point: 181 °C
• PSA: 70.72
• pka: 9.90±0.20(Predicted)